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Compound of Interest

Compound Name: CC-90003
Cat. No.: B15610410
Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, application, and disposal of the ERK1/2 inhibitor, CC-90003. This document
provides immediate, procedural guidance to ensure laboratory safety and operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)

Safe handling of CC-90003 is paramount. The following personal protective equipment is
mandatory to minimize exposure and ensure user safety. Adherence to these guidelines is
critical when working with this compound in a laboratory setting.

Table 1: Personal Protective Equipment (PPE) for Handling CC-90003
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Protection Type

Required Equipment

Specifications & Best
Practices

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory where CC-90003 is
handled.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for integrity before use and
change them frequently,

especially if contaminated.

Body Protection

Laboratory coat

A standard laboratory coat
should be worn, fully buttoned,
to protect skin and personal

clothing.

Respiratory Protection

Not generally required

Use in a well-ventilated area or
under a chemical fume hood. If
handling large quantities or if
there is a risk of aerosolization,
a NIOSH-approved respirator
may be necessary based on a

risk assessment.

Operational Plan: Step-by-Step Handling and

Procedure

This section outlines the standard operating procedure for the preparation of CC-90003 stock

solutions and its application in a common in vitro assay.

Preparation of Stock Solutions

CC-90003 is typically supplied as a solid. To prepare a stock solution for in vitro experiments,

follow these steps:
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Pre-dissolution: Allow the vial of solid CC-90003 to equilibrate to room temperature before
opening.

Solvent Selection: CC-90003 is soluble in Dimethyl Sulfoxide (DMSO).

Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired stock
concentration. For example, to prepare a 10 mM stock solution, dissolve 4.58 mg of CC-
90003 in 1 mL of DMSO. Vortex briefly to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store stock solutions at -20°C or -80°C for long-term stability.

Experimental Workflow: Cell Proliferation Assay

The following is a detailed methodology for a cell proliferation assay to assess the anti-
proliferative effects of CC-90003.

Cell Seeding: Plate cells in a 96-well microplate at a predetermined density and allow them
to adhere overnight in a humidified incubator at 37°C with 5% CO».

Compound Treatment: The following day, treat the cells with serial dilutions of CC-90003. A
typical concentration range might be from 1 nM to 10 uM. Include a vehicle control (DMSO)
at the same final concentration as the highest CC-90003 treatment.

Incubation: Incubate the plate for 72 hours under standard cell culture conditions.

Viability Assessment: After the incubation period, assess cell viability using a suitable
method, such as a resazurin-based assay or a luminescent ATP assay.

Data Analysis: Measure the signal (fluorescence or luminescence) using a plate reader.
Normalize the data to the vehicle control and plot the results as a dose-response curve to
determine the Glso (concentration for 50% growth inhibition).

Disposal Plan

Proper disposal of CC-90003 and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.
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e Unused Compound: Unused solid CC-90003 and concentrated stock solutions should be
disposed of as hazardous chemical waste in accordance with local, state, and federal
regulations. Do not dispose of down the drain.

o Contaminated Materials: All disposable materials that have come into contact with CC-
90003, such as pipette tips, gloves, and culture plates, should be collected in a designated
hazardous waste container and disposed of appropriately.

e Liquid Waste: Cell culture media containing CC-90003 should be collected and treated as
chemical waste.

Signaling Pathway and Mechanism of Action

CC-90003 is a potent and selective covalent inhibitor of Extracellular Signal-Regulated Kinases
1 and 2 (ERK1/2). These kinases are critical components of the Mitogen-Activated Protein
Kinase (MAPK) signaling pathway, which is frequently dysregulated in cancer and other
diseases. By irreversibly binding to a cysteine residue in the ATP-binding pocket of ERK1/2,
CC-90003 blocks their kinase activity, thereby inhibiting the phosphorylation of downstream
substrates and disrupting the signaling cascade that promotes cell proliferation, differentiation,
and survival.
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MAPK/ERK Signaling Pathway Inhibition by CC-90003
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Caption: Inhibition of the MAPK/ERK signaling cascade by CC-90003.

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15610410/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-cc-90003
https://www.benchchem.com/product/b15610410/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-cc-90003
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CC-90003]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610410/docs#essential-safety-and-operational-
guide-for-handling-cc-90003]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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